Cas no 1073353-77-1 (4-Carboxynaphthalene-1-boronic Acid Pinacol Ester)

4-Carboxynaphthalene-1-boronic Acid Pinacol Ester Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoic acid
• 4-Carboxynaphthalene-1-boronic acid, pinacol ester
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylic acid
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoicacid
• BS-23158
• C17H19BO4
• AKOS015842227
• 4-Carboxynaphthalene-1-boronic acid,pinacol ester
• CS-0174736
• XH0265
• NMXHQGWOOPQLBS-UHFFFAOYSA-N
• 1073353-77-1
• DTXSID50674396
• MFCD09972180
• 4-Carboxynaphthalene-1-boronic acid pinacol ester
• SCHEMBL14630421
• F87392
• YSB35377
• +Expand

• MDL： MFCD09972180
• InChIKey： NMXHQGWOOPQLBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H19BO4/c1-16(2)17(3,4)22-18(21-16)14-10-9-13(15(19)20)11-7-5-6-8-12(11)14/h5-10H,1-4H3,(H,19,20)
• SMILES： CC1(C)OB(OC1(C)C)C1=C2C=CC=CC2=C(C=C1)C(O)=O

Computed Properties

• Exact Mass: 298.13800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 298.1376392g/mol
• Heavy Atom Count: 22
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 2.83720
• PSA: 55.76000

4-Carboxynaphthalene-1-boronic Acid Pinacol Ester Security Information

4-Carboxynaphthalene-1-boronic Acid Pinacol Ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%